(5Z)-2-[(2-bromophenyl)amino]-5-(2,4-dimethoxybenzylidene)-1,3-thiazol-4(5H)-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound “(5Z)-2-[(2-bromophenyl)amino]-5-(2,4-dimethoxybenzylidene)-1,3-thiazol-4(5H)-one” is a thiazol-4(5H)-one derivative characterized by a benzylidene moiety at position 5 and a substituted phenylamino group at position 2. Its Z-configuration is stabilized by conjugation between the thiazolone core and the aromatic substituents. This compound is synthesized via a condensation reaction involving substituted 2-thioxothiazolidin-4-one precursors and benzaldehyde derivatives under acidic conditions (sodium acetate/acetic acid, reflux), yielding 90–94% efficiency . Structural confirmation is achieved through NMR, IR, and mass spectrometry, with characteristic signals for the NH group (~3010 cm⁻¹), C=O (1700–1710 cm⁻¹), and olefinic protons (δ 7.92 ppm in ¹H NMR) .
Properties
Molecular Formula |
C18H15BrN2O3S |
|---|---|
Molecular Weight |
419.3 g/mol |
IUPAC Name |
(5Z)-2-(2-bromophenyl)imino-5-[(2,4-dimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C18H15BrN2O3S/c1-23-12-8-7-11(15(10-12)24-2)9-16-17(22)21-18(25-16)20-14-6-4-3-5-13(14)19/h3-10H,1-2H3,(H,20,21,22)/b16-9- |
InChI Key |
ULLQISLMBYFERX-SXGWCWSVSA-N |
Isomeric SMILES |
COC1=CC(=C(C=C1)/C=C\2/C(=O)NC(=NC3=CC=CC=C3Br)S2)OC |
Canonical SMILES |
COC1=CC(=C(C=C1)C=C2C(=O)NC(=NC3=CC=CC=C3Br)S2)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- The exact mechanism is context-dependent and requires further study.
- Potential molecular targets could include enzymes, receptors, or cellular pathways.
- Research would focus on understanding its interactions and effects.
Comparison with Similar Compounds
Comparison with Similar Compounds
Thiazol-4(5H)-one derivatives exhibit structural diversity based on substituents at positions 2 (phenylamino) and 5 (benzylidene). Below is a detailed comparison of the target compound with analogs reported in the literature:
Table 1: Structural and Physicochemical Comparison
Key Observations :
Substituent Effects on Reactivity and Yield: Electron-withdrawing groups (e.g., 4-nitro in 6j, 6f) enhance electrophilicity at the thiazolone core, improving reaction rates and yields (92–94%) . The target compound’s 2-bromophenylamino group may reduce reactivity compared to 4-nitrophenylamino analogs due to steric hindrance, yet its yield remains high (90–94%) .
Spectral Characteristics :
- The C=O stretch (1700–1710 cm⁻¹) is consistent across analogs. Olefinic proton signals (δ 7.5–8.0 ppm) confirm Z-configuration .
- Bromine and chlorine substituents produce distinct isotopic patterns in ES-MS (e.g., m/z 359 for 6j , m/z 315 for ).
Biological Activity Implications: While specific data for the target compound are unavailable, analogs with 4-nitrophenylamino groups (e.g., 6j, 6f) exhibit antimicrobial activity, suggesting electron-deficient substituents enhance bioactivity .
Solubility and Stability :
- Methoxy groups (e.g., 2,4-dimethoxy in the target compound) improve solubility in polar solvents compared to halogenated analogs .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
